Cas no 1396883-23-0 (3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide
• CAS No: 1396883-23-0
• MF: C₁₃H₁₃ClFNO₄S
• MW: 333.763025045395
• CID: 6045459
• PubChem ID: 71782623
• Update Time: 2025-08-05

3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide
• 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]benzenesulfonamide
• 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]benzene-1-sulfonamide
• 3-chloro-4-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzenesulfonamide
• AKOS024525094
• 1396883-23-0
• F5857-9538

• Inchi： 1S/C13H13ClFNO4S/c1-13(17,12-3-2-6-20-12)8-16-21(18,19)9-4-5-11(15)10(14)7-9/h2-7,16-17H,8H2,1H3
• InChI Key： QYVWWFBGXIGRHD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)(O)C)(=O)=O)=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 333.0237849g/mol
• Monoisotopic Mass: 333.0237849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.9Ų

Additional information on 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide

Introduction to 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide (CAS No. 1396883-23-0) and Its Emerging Applications in Chemical Biology

The compound 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide (CAS No. 1396883-23-0) represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a sulfonamide moiety, a hydroxyl group, and a furan-based side chain, make it an intriguing candidate for further exploration in drug discovery and biomolecular interactions.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in the development of bioactive molecules. The sulfonamide group, known for its ability to form hydrogen bonds and interact with biological targets, has been extensively studied for its pharmacological properties. In particular, the presence of a hydroxyl group and a fluoro substituent in the aromatic ring of this compound introduces additional functional diversity, which can modulate its binding affinity and selectivity towards biological receptors.

The furan-2-yl moiety in the structure of 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide adds another layer of complexity and potential utility. Furan derivatives are well-documented for their role in various biological processes and have been explored in the synthesis of bioactive compounds. The electron-withdrawing nature of the furan ring can influence the electronic properties of the molecule, thereby affecting its reactivity and interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are critical targets in drug discovery, and sulfonamide derivatives have shown promise in inhibiting various enzymatic pathways. The combination of a chloro group, a fluoro substituent, and a hydroxyl group in the aromatic ring may enhance the compound's ability to interact with specific enzyme active sites, leading to potent inhibitory effects.

Moreover, the 3-chloro and 4-fluoro substituents introduce halogen atoms that are frequently used in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. These substituents can also participate in hydrophobic interactions with biological targets, further enhancing the compound's pharmacological profile.

In recent years, there has been growing interest in developing small-molecule inhibitors for therapeutic applications. The compound 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide (CAS No. 1396883-23-0) aligns with this trend by offering a structurally diverse scaffold that can be further optimized for specific biological activities. Its unique combination of functional groups makes it a valuable tool for researchers exploring novel therapeutic strategies.

From a synthetic chemistry perspective, this compound provides an excellent platform for exploring new synthetic methodologies and reaction pathways. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to generate libraries of derivatives with tailored properties. This flexibility is crucial for drug discovery efforts aimed at identifying lead compounds with optimal pharmacokinetic profiles.

The hydroxyl group in the structure also opens up possibilities for further functionalization through glycosylation or other carbohydrate-based modifications. Such modifications are increasingly recognized for their role in enhancing drug solubility, bioavailability, and target specificity. By incorporating carbohydrate moieties into the molecular framework, researchers can develop more sophisticated molecules with improved therapeutic potential.

Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex bioactive molecules. The sulfonamide core is a common structural motif found in many approved drugs, underscoring its importance as a pharmacophore. By leveraging this core structure, chemists can design novel molecules that mimic or enhance the activity of existing therapeutic agents.

Recent studies have also highlighted the role of fluorinated compounds in medicinal chemistry due to their ability to improve drug-like properties such as lipophilicity and metabolic stability. The 4-fluoro substituent in 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide contributes to these favorable properties, making it an attractive candidate for further development.

In conclusion, 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxypropylbenzene-1-sulfonamide (CAS No. 1396883-23-0) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery efforts aimed at developing novel therapeutic agents. Further exploration of its biological activities and synthetic applications will undoubtedly contribute to advancements in medicinal chemistry and drug development.